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Compound of Interest

Compound Name: Styraxlignolide F

Cat. No.: B1338989 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling and disposal of

Styraxlignolide F. As a specific Safety Data Sheet (SDS) is not publicly available, these

recommendations are based on general laboratory safety principles for handling biologically

active compounds of unknown toxicity and information from chemical suppliers.

Data Presentation
Physical and Chemical Properties of Styraxlignolide F

Property Value Source

CAS Number 823214-06-8 [1][2]

Molecular Formula C₂₇H₃₄O₁₁ [2]

Molecular Weight 534.6 g/mol [2]

Purity HPLC >98% [2]

Appearance Powder [3]

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol
[3][4]

Recommended Personal Protective Equipment (PPE)
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Equipment Specification Rationale

Eye Protection
Safety glasses with side

shields or safety goggles.

Protects eyes from splashes

and airborne particles.

Hand Protection Nitrile gloves.

Provides a barrier against skin

contact. Change gloves

immediately if contaminated.

Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.

Minimizes inhalation of the

powder form.

Experimental Protocols
Receiving and Storage
Upon receiving Styraxlignolide F, it is important to handle the package with care. The vial may

have been jostled during transport, causing the powder to adhere to the cap or sides.

Procedure:

Gently tap the vial on a solid surface to settle the powder at the bottom.[3]

For liquid formulations, a brief centrifugation at 200-500 RPM will gather the liquid at the

bottom of the vial.[3]

Store the compound as recommended by the supplier.[1][3]

Storage Conditions:

Powder:

-20°C for up to 3 years.[3]

4°C for up to 2 years.[3]

In Solvent:
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-80°C for up to 6 months.[1][3]

-20°C for up to 1 month.[1][3]

To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot the

solution after preparation.[1][3]

Solution Preparation
When preparing solutions of Styraxlignolide F, adhere to the following steps to ensure safety

and maintain the integrity of the compound.

Procedure:

Conduct all weighing and solution preparation in a well-ventilated area or under a chemical

fume hood to avoid inhalation of the powder.

Wear the recommended PPE (safety glasses, nitrile gloves, lab coat).

Use a calibrated balance to weigh the desired amount of Styraxlignolide F.

Add the appropriate solvent (e.g., DMSO) to the powder.[1][3][4]

If precipitation or phase separation occurs, gentle heating and/or sonication can be used to

aid dissolution.[1]

Operational and Disposal Plans
A clear and systematic workflow is essential for the safe handling and disposal of

Styraxlignolide F.

Operational Workflow Diagram
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Caption: Workflow for Handling Styraxlignolide F

Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1338989?utm_src=pdf-body-img
https://www.benchchem.com/product/b1338989?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All waste materials contaminated with Styraxlignolide F must be treated as hazardous

chemical waste.

Procedure:

Segregation: Keep solid and liquid waste separate.

Solid Waste: Includes contaminated gloves, weigh boats, pipette tips, and empty vials.

Liquid Waste: Includes unused solutions and contaminated solvents.

Containers: Use designated, compatible, and clearly labeled hazardous waste containers.[5]

Do not fill liquid waste containers to more than 75% capacity to allow for vapor expansion.[5]

Labeling: Clearly label each waste container with "Hazardous Waste" and list the chemical

contents, including Styraxlignolide F and any solvents.

Storage: Store waste containers in a designated, secure area away from general lab traffic

until they are collected.

Collection: Arrange for the disposal of hazardous waste through your institution's

environmental health and safety office. Do not pour any waste containing Styraxlignolide F
down the drain.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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